Cas no 5556-88-7 (1-(2-piperidin-1-ylethyl)-1H-benzimidazole dihydrobromide)

1-(2-piperidin-1-ylethyl)-1H-benzimidazole dihydrobromide structure
5556-88-7 structure
Product Name:1-(2-piperidin-1-ylethyl)-1H-benzimidazole dihydrobromide
CAS No:5556-88-7
MF:C14H21Br2N3
MW:391.144641637802
CID:1594546
PubChem ID:2852400
Update Time:2025-04-21

1-(2-piperidin-1-ylethyl)-1H-benzimidazole dihydrobromide Chemical and Physical Properties

Names and Identifiers

    • 1-(2-piperidin-1-ylethyl)-1H-benzimidazole dihydrobromide
    • 1-(2-piperidin-1-ylethyl)benzimidazole,dihydrobromide
    • 5556-88-7
    • 1-[2-(1-piperidyl)ethyl]benzoimidazole dihydrobromide
    • DTXSID00386078
    • CCG-11482
    • 1-(2-piperidin-1-ylethyl)benzimidazole;dihydrobromide
    • BIM-0024655.P001
    • Inchi: 1S/C14H19N3.2BrH/c1-4-8-16(9-5-1)10-11-17-12-15-13-6-2-3-7-14(13)17;;/h2-3,6-7,12H,1,4-5,8-11H2;2*1H
    • InChI Key: MOBGEZICBOQZPD-UHFFFAOYSA-N
    • SMILES: Br.Br.N1(CCN2C=NC3C=CC=CC2=3)CCCCC1

Computed Properties

  • Exact Mass: 389.01033
  • Monoisotopic Mass: 389.01
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 238
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.1Ų

Experimental Properties

  • Boiling Point: 385.8°C at 760 mmHg
  • Flash Point: 187.1°C
  • PSA: 21.06
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